Methyl 3-(benzyloxy)-5-isopropoxybenzoate

• CAS No.: 852520-42-4
• Molecular Formula: C18H20O4
• Molecular Weight: 300.3 g/mol
• IUPAC Name: methyl 3-phenylmethoxy-5-propan-2-yloxybenzoate
• InChI: InChI=1S/C18H20O4/c1-13(2)22-17-10-15(18(19)20-3)9-16(11-17)21-12-14-7-5-4-6-8-14/h4-11,13H,12H2,1-3H3
• InChI Key: HCRSWPXNVDSQSS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC(=CC(=C1)OCC2=CC=CC=C2)C(=O)OC

Description

Methyl 3-(benzyloxy)-5-isopropoxybenzoate is a useful research compound. Its molecular formula is C18H20O4 and its molecular weight is 300.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of methyl 3-hydroxy-5-[(1-methylethyl)oxy]benzoate (25 g) in DMF (250 mL) was added anhydrous potassium carbonate (297 mmol), and benzyl bromide (143 mmol). The mixture was stirred at 60° C. for 5 hours, then cooled to room temperature. The solvent was removed in vacuo and the residue partitioned between ethyl acetate and water. The organics were combined and washed with further water, brine, dried (MgSO4) and concentrated in vacuo to give the desired compound (37 g) which was used without further purification.